Methyl propyl trisulfide

• CAS No.: 17619-36-2
• Product Name: Methyl propyl trisulfide
• Molecular Formula: C4H10S3
• Molecular Weight: 154.3 g/mol
• IUPAC Name: 1-(methyltrisulfanyl)propane
• Standard InChI: InChI=1S/C4H10S3/c1-3-4-6-7-5-2/h3-4H2,1-2H3
• Standard InChIKey: ZOYASYRPGHCQHW-UHFFFAOYSA-N
• SMILES: CCCSSSC
• Canonical SMILES: CCCSSSC
• Density: 1.095-1.101
• Physical Description: Pale yellow, mobile liquid with powerful, penetrating, warm, herbaceous odour somewhat reminiscent of onion
• Description: Methyl propyl trisulfide, also known as 2, 3, 4-trithiaheptane or fema 3308, belongs to the class of organic compounds known as organic trisulfides. These are organosulfur compounds with the general formula RSSSR' (R, R'=alkyl, aryl). Methyl propyl trisulfide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, methyl propyl trisulfide is primarily located in the cytoplasm. Methyl propyl trisulfide is a garlic, green, and metallic tasting compound that can be found in a number of food items such as garden onion, potato, soft-necked garlic, and cocoa and cocoa products. This makes methyl propyl trisulfide a potential biomarker for the consumption of these food products.
• Synonyms: methyl propyl trisulfide
• PubChem Compound: 5319765
• Last Modified: Nov 11 2021